Cas no 301338-30-7 (ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 301338-30-7
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 5453810
• PubChem ID: 1639471
• Update Time: 2025-10-31

ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-2-(2-cyano-3-(furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C19H18N2O4S/c1-2-24-19(23)16-14-7-3-4-8-15(14)26-18(16)21-17(22)12(11-20)10-13-6-5-9-25-13/h5-6,9-10H,2-4,7-8H2,1H3,(H,21,22)
• InChI Key： UKLKUOOMRZWLPR-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(=O)C(C#N)=CC1=CC=CO1)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 301338-30-7)

Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 301338-30-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the benzothiophene class, a heterocyclic structure known for its broad range of biological activities and potential therapeutic applications.

The molecular structure of Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a cyano group at the second position and an amido group at the third position enhances its reactivity and potential for further chemical modifications. Additionally, the fusion of a furan ring at the third position introduces an oxygen-containing heterocycle, which is known to influence the compound's solubility and bioavailability.

In recent years, there has been a growing interest in benzothiophene derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that these compounds exhibit properties such as anti-inflammatory, antioxidant, and anticancer activities. The specific arrangement of functional groups in Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate suggests that it may possess similar beneficial effects.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. The benzothiophene core provides a scaffold that can be modified to target specific biological pathways. For instance, modifications at the third position can alter the compound's binding affinity to certain enzymes or receptors. This flexibility makes Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate an attractive candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutics. A study published in the Journal of Medicinal Chemistry demonstrated that benzothiophene derivatives can effectively modulate inflammatory responses by inhibiting key enzymes such as COX and LOX. The structural features of Ethyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, including the cyano and amido groups, align well with these findings and suggest potential anti-inflammatory activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group at the second position is particularly challenging due to its sensitivity to hydrolysis under basic conditions. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable production of Ethyl 2-(2E)-2-cyano-3-(furan-2-y]prop--enamido--tetrahydro--benzothiophene--carboxylate.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies as a tool for understanding biological mechanisms. Researchers have utilized it to investigate the role of benzothiophene derivatives in cell signaling pathways related to cancer progression. The results suggest that these compounds can disrupt key signaling cascades involved in tumor growth and metastasis.

The future prospects for Ethyl 2-(ZE)--cyano--furan--prop--enamido--tetrahydro--benzothiophene--carboxyllate are vast. Ongoing studies aim to explore its efficacy in treating various diseases by targeting specific molecular pathways. Additionally, computational modeling techniques are being employed to predict how modifications to its structure can enhance its biological activity.

In conclusion, Ethyl 22-E)-22-cyano--33-furaan--22-yI]prop--22-enamid0)--44，55，66，77-tetrahydrol]benz0-thio9phene--33-carboxyllate (CAS No. 301338307) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas。 Its unique structural features make it an excellent candidate for further research， paving the way for novel treatments with improved efficacy and reduced side effects。